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Compound of Interest

Compound Name: Dibutyl chlorendate
CAS No.: 1770-80-5
Cat. No.: B156090
Get Quote
. J

This technical guide provides a comprehensive overview of Dibutyl chlorendate, a chlorinated
organic compound, for researchers, scientists, and drug development professionals. The
document details its chemical identity, physicochemical properties, toxicological data, and
analytical methodologies. In the absence of specific data on its signaling pathways, this guide
also discusses the known biological effects of the structurally related compound, Dibutyl
phthalate (DBP), to provide potential insights.

Chemical Identity and Synonyms

Dibutyl chlorendate is known by a variety of chemical names and identifiers. A comprehensive
list of its synonyms is provided below to aid in literature searches and material identification.

Table 1: Known Synonyms for Dibutyl chlorendate[1]
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Name Type Identifier

Common Name Dibutyl chlorendate

dibutyl 1,4,5,6,7,7-hexachlorobicyclo[2.2.1]hept-

IUPAC Name )
5-ene-2,3-dicarboxylate
CAS Number 1770-80-5[1][2]
Molecular Formula C17H20CI604[1][2]
Molecular Weight 501.06 g/mol [2]
EINECS Number 217-192-9
Chlorendic acid, dibutyl ester; 5-Norbornene-
2,3-dicarboxylic acid, 1,4,5,6,7,7-hexachloro-,
Other Synonyms dibutyl ester; Bicyclo[2.2.1]hept-5-ene-2,3-

dicarboxylic acid, 1,4,5,6,7,7-hexachloro-,
dibutyl ester; NSC 5261

Physicochemical Properties

The physical and chemical properties of Dibutyl chlorendate are crucial for its handling,
application, and environmental fate assessment. Key quantitative data are summarized in the

following table.

Table 2: Physicochemical Properties of Dibutyl chlorendate
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Property Value Source
) Colorless to light yellow
Physical State o [1][3]
transparent oily liquid
Melting Point 232 °C [3]
LogP (Octanol-Water Partition
o 6.76 [4]
Coefficient)
Data not readily available;
Water Solubility expected to be low based on
LogP
Vapor Pressure Data not readily available
Density Data not readily available

Toxicological Data

Toxicological information is vital for safety assessment and understanding the potential

biological impact of a compound. The available data for Dibutyl chlorendate is presented

below.

Table 3: Toxicological Profile of Dibutyl chlorendate

Endpoint Result

Source

Acute Oral Toxicity (LD50, rat) > 10 g/kg

[5]

Reasonably anticipated to be a
Carci it human carcinogen (based on
arcinogenicity
the parent compound,

Chlorendic Acid)

[1]5]

Aquatic Toxicit Very toxic to aquatic life with
uatic Toxici
a Y long-lasting effects

[1]

Experimental Protocols
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Detailed experimental protocols for the synthesis and analysis of Dibutyl chlorendate are not
extensively published. However, general methodologies can be inferred from available
information.

Synthesis

A general synthesis method for phthalate esters involves the esterification of the corresponding
anhydride with an alcohol in the presence of a catalyst. For Dibutyl chlorendate, this would
involve the reaction of chlorendic anhydride with n-butanol.

General Esterification Procedure (Hypothetical for Dibutyl chlorendate):

» Chlorendic anhydride and an excess of n-butanol are added to a reaction vessel equipped
with a stirrer, condenser, and a means of heating.

e Asuitable acid catalyst (e.g., sulfuric acid or a solid acid catalyst) is added to the mixture.

e The reaction mixture is heated to reflux for several hours to drive the esterification reaction to
completion. Water produced during the reaction is removed, often by azeotropic distillation.

 After the reaction is complete, the excess n-butanol is removed by distillation.

o The crude Dibutyl chlorendate is then purified, typically by vacuum distillation, to yield the
final product.

Analytical Methods

The analysis of Dibutyl chlorendate is typically performed using chromatographic techniques.
High-Performance Liquid Chromatography (HPLC):[3][4]

¢ Principle: Areversed-phase HPLC method can be used for the separation and quantification
of Dibutyl chlorendate.

e Column: A C18 column is commonly employed.

» Mobile Phase: A mixture of acetonitrile and water is a suitable mobile phase. For mass
spectrometry detection, a volatile acid like formic acid can be used as an additive.
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o Detection: UV detection at an appropriate wavelength or mass spectrometry (MS) can be
used for detection and quantification.

Gas Chromatography (GC):[3]

e Principle: GC coupled with a suitable detector is another effective method for the analysis of
Dibutyl chlorendate.

e Column: A non-polar or semi-polar capillary column is typically used.
« Injector: Split/splitless injection is a common mode.

» Detector: A flame ionization detector (FID) or a mass spectrometer (MS) can be used for
detection. GC-MS provides higher selectivity and allows for structural confirmation.

Potential Signaling Pathways (Based on Dibutyl
Phthalate)

Disclaimer: The following information pertains to Dibutyl phthalate (DBP), a structurally related
but distinct compound from Dibutyl chlorendate. Due to the lack of specific data for Dibutyl
chlorendate, the signaling pathways affected by DBP are presented here to provide potential
areas for investigation. These pathways may or may not be relevant to Dibutyl chlorendate.

Dibutyl phthalate has been shown to interact with several key signaling pathways in biological
systems.

Endocrine Disruption and Receptor Signaling

DBP is a known endocrine-disrupting chemical that can interfere with hormone signaling. It has
been shown to promote angiogenesis in endothelial cells through estrogen receptor-dependent
activation of several downstream pathways.
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Caption: DBP-induced pro-angiogenic signaling pathways.

Oxidative Stress and Inflammatory Pathways

DBP exposure has been linked to the induction of oxidative stress and allergic airway
inflammation. One proposed mechanism involves the inhibition of the Nrf2 pathway, a key
regulator of the antioxidant response, and the subsequent activation of the TSLP/JAK1
pathway, which is involved in inflammatory responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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